Cas no 896300-17-7 (8-(3-chloro-4-methoxyphenyl)-3-ethyl-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(3-chloro-4-methoxyphenyl)-3-ethyl-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 896300-17-7
• MF: C₂₃H₂₀ClN₅O₃
• MW: 449.889603614807
• CID: 5478831
• Update Time: 2025-07-17

8-(3-chloro-4-methoxyphenyl)-3-ethyl-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(3-chloro-4-methoxyphenyl)-2-ethyl-4-methyl-7-phenylpurino[7,8-a]imidazole-1,3-dione
• 8-(3-chloro-4-methoxyphenyl)-3-ethyl-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C23H20ClN5O3/c1-4-27-21(30)19-20(26(2)23(27)31)25-22-28(19)13-17(14-8-6-5-7-9-14)29(22)15-10-11-18(32-3)16(24)12-15/h5-13H,4H2,1-3H3
• InChI Key： LAKXJZKOPMHGSC-UHFFFAOYSA-N
• SMILES： ClC1=C(C([H])=C([H])C(=C1[H])N1C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C([H])N2C3C(N(C([H])([H])C([H])([H])[H])C(N(C([H])([H])[H])C=3N=C21)=O)=O)OC([H])([H])[H]

Additional information on 8-(3-chloro-4-methoxyphenyl)-3-ethyl-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Research Briefing on 8-(3-chloro-4-methoxyphenyl)-3-ethyl-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 896300-17-7)

The compound 8-(3-chloro-4-methoxyphenyl)-3-ethyl-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 896300-17-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various diseases, including cancer and inflammatory disorders. The structural uniqueness of this imidazopurine derivative, characterized by the presence of chloro-methoxyphenyl and phenyl substituents, contributes to its selective binding affinity and inhibitory potency. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's interaction with target proteins, providing valuable insights for further optimization.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of oncology. The compound has shown efficacy in inhibiting tumor growth in xenograft models, with minimal off-target effects. These findings suggest its potential as a lead candidate for the development of novel anticancer therapies. Additionally, recent pharmacokinetic studies have revealed favorable absorption and distribution profiles, further supporting its therapeutic viability.

Despite these advancements, challenges remain in optimizing the compound's solubility and metabolic stability. Current research efforts are focused on structural modifications to enhance these properties while maintaining its biological activity. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 8-(3-chloro-4-methoxyphenyl)-3-ethyl-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a promising scaffold for drug development. Continued research into its mechanisms and optimization will be critical in realizing its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.